Cas no 2243513-94-0 (4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazol-4-yl]-1H-pyrrole-2-carboxylic acid)

4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazol-4-yl]-1H-pyrrole-2-carboxylic acid is a specialized heterocyclic compound featuring both thiazole and pyrrole moieties, protected by a fluorenylmethoxycarbonyl (Fmoc) group. This structure makes it valuable in peptide synthesis and medicinal chemistry, particularly as a building block for complex molecular architectures. The Fmoc group enhances solubility and facilitates selective deprotection under mild conditions, improving synthetic efficiency. The carboxylic acid functionality allows for further derivatization, enabling integration into larger frameworks. Its rigid heterocyclic core contributes to structural diversity in drug discovery, making it useful for designing bioactive molecules. The compound’s stability and reactivity profile make it suitable for applications in solid-phase peptide synthesis and heterocyclic scaffold development.
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazol-4-yl]-1H-pyrrole-2-carboxylic acid structure
2243513-94-0 structure
Product Name:4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazol-4-yl]-1H-pyrrole-2-carboxylic acid
CAS No:2243513-94-0
MF:C23H17N3O4S
MW:431.463783979416
CID:6423541
PubChem ID:165719460
Update Time:2025-05-20

4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazol-4-yl]-1H-pyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazol-4-yl]-1H-pyrrole-2-carboxylic acid
    • EN300-650068
    • 2243513-94-0
    • Inchi: 1S/C23H17N3O4S/c27-21(28)19-9-13(10-24-19)20-12-31-22(25-20)26-23(29)30-11-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-10,12,18,24H,11H2,(H,27,28)(H,25,26,29)
    • InChI Key: HQOPTEIDEZQGDJ-UHFFFAOYSA-N
    • SMILES: S1C=C(C2=CNC(C(=O)O)=C2)N=C1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

  • Exact Mass: 431.09397721g/mol
  • Monoisotopic Mass: 431.09397721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 6
  • Complexity: 657
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 133Ų

4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazol-4-yl]-1H-pyrrole-2-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-650068-1.0g
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazol-4-yl]-1H-pyrrole-2-carboxylic acid
2243513-94-0
1g
$0.0 2023-05-31

Additional information on 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazol-4-yl]-1H-pyrrole-2-carboxylic acid

Introduction to 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazol-4-yl]-1H-pyrrole-2-carboxylic Acid (CAS No. 2243513-94-0)

4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazol-4-yl]-1H-pyrrole-2-carboxylic acid, identified by its CAS number 2243513-94-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development.

The molecular structure of this compound is characterized by its intricate arrangement of functional groups, which includes a pyrrole ring, a thiazole moiety, and an amino group that is further modified with a carbonyl group linked to a fluorene derivative. The presence of these structural elements not only contributes to the compound's unique chemical properties but also influences its potential biological interactions.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their therapeutic applications. Among these, the combination of pyrrole and thiazole rings has been particularly studied for their ability to interact with biological targets such as enzymes and receptors. The introduction of a fluorene-based moiety in this compound adds an additional layer of complexity, potentially enhancing its binding affinity and selectivity.

The fluorene component is known for its rigidity and lipophilicity, which can improve the solubility and cell membrane permeability of pharmaceutical compounds. This property is particularly valuable in drug design, as it can facilitate the compound's entry into cellular environments where many biological processes occur. The methoxy carbonyl group further enhances the compound's stability and reactivity, making it a versatile intermediate in synthetic chemistry.

The synthesis of 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazol-4-yl]-1H-pyrrole-2-carboxylic acid involves multiple steps that require precise control over reaction conditions and reagent selection. The process typically begins with the preparation of the thiazole ring, followed by its functionalization with the pyrrole carboxylic acid moiety. The introduction of the fluorene derivative is achieved through a series of nucleophilic substitution reactions, where the methoxy carbonyl group plays a crucial role in protecting and directing subsequent transformations.

The biological activity of this compound has been explored in various preclinical studies. Initial research suggests that it may exhibit inhibitory effects on certain enzymes involved in cancer progression. The interaction between the pyrrole and thiazole rings with target proteins appears to disrupt critical signaling pathways, leading to reduced cell proliferation and enhanced apoptosis. Additionally, the fluorene moiety may contribute to improved pharmacokinetic properties, such as increased bioavailability and prolonged circulation time.

In vitro studies have demonstrated that 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazol-4-yl]-1H-pyrrole-2-carboxylic acid can effectively inhibit the activity of several key enzymes associated with tumor growth and metastasis. These findings have prompted further investigation into its potential as an anti-cancer agent. Researchers are particularly interested in how the compound's structure can be modified to enhance its potency and reduce side effects.

The role of computational chemistry in understanding the behavior of this compound cannot be overstated. Molecular modeling techniques have been employed to predict how it interacts with biological targets at an atomic level. These simulations provide valuable insights into binding affinities, enzyme inhibition mechanisms, and potential drug-drug interactions. By leveraging computational tools, scientists can optimize the compound's structure for improved therapeutic efficacy.

Recent advancements in synthetic methodologies have also contributed to the development of more efficient routes for producing 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazol-4-yl]-1H-pyrrole-2-carboxylic acid. These innovations have not only reduced production costs but also improved yield and purity. Such improvements are essential for advancing from laboratory-scale synthesis to large-scale manufacturing required for clinical trials and commercialization.

The potential therapeutic applications of this compound extend beyond cancer treatment. Preliminary data suggest that it may also have anti-inflammatory properties by modulating immune responses. The ability to target multiple disease pathways makes it an attractive candidate for developing multi-target drugs that can address complex conditions more effectively than single-target therapies.

In conclusion, 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazol-4-ylyl]-1H-pyrrole-2-carboxylic acid (CAS No. 2243513-94) represents a significant advancement in pharmaceutical chemistry. Its unique molecular architecture and promising biological activities position it as a valuable asset in ongoing drug discovery efforts. As research continues to uncover new therapeutic possibilities, this compound exemplifies how innovative molecular design can lead to breakthroughs in medicine.

Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD